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Compound of Interest

Compound Name: Hsd17B13-IN-17

Cat. No.: B15138460 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and environmental protection is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of Hsd17B13-IN-17, a potent inhibitor of

hydroxysteroid 17β-dehydrogenase 13. Adherence to these protocols is critical for minimizing

risk and maintaining a safe research environment. As a specific Safety Data Sheet (SDS) for

Hsd17B13-IN-17 is not readily available, these procedures are based on best practices for

handling similar research-grade chemical compounds.

Personal Protective Equipment (PPE) and Handling
Before initiating any disposal procedure, it is mandatory to wear appropriate personal

protective equipment to minimize exposure risk. All handling of Hsd17B13-IN-17 and its waste

should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.

Table 1: Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Purpose

Eye Protection

ANSI Z87.1 certified safety

glasses with side shields or

chemical splash goggles.

Protects eyes from splashes of

chemical solutions.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile), minimum

thickness of 4 mil.[1]

Prevents skin contact with the

chemical. Gloves should be

changed immediately if

contaminated.[1]

Body Protection

A fully buttoned laboratory

coat. A chemically resistant

apron is recommended when

handling large quantities.[1]

Protects skin and clothing from

contamination.[1]

Respiratory Protection

Work should be conducted in a

certified chemical fume hood to

prevent inhalation of airborne

powder or aerosols.

Prevents respiratory exposure

to the compound.

Step-by-Step Disposal Protocol
The disposal of Hsd17B13-IN-17 and its containers must be carried out in strict accordance

with all applicable federal, state, and local environmental regulations.

Step 1: Waste Identification and Segregation

Unused Hsd17B13-IN-17 should be treated as hazardous chemical waste.

All materials that have come into contact with the compound, including empty containers,

pipette tips, weighing papers, and contaminated gloves, must also be segregated as

hazardous waste.

Solid and liquid waste must be collected in separate, designated containers. Do not mix with

other incompatible waste streams.

Step 2: Waste Collection and Containerization
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Solid Waste: Collect all solid waste, such as unused powder and contaminated

consumables, in a designated, clearly labeled, and sealable container made of a compatible

material. The container should be marked as "Hazardous Chemical Waste" and include the

full chemical name "Hsd17B13-IN-17".

Liquid Waste: Collect all liquid waste containing Hsd17B13-IN-17, including stock solutions

and experimental residues, in a dedicated, leak-proof, and shatter-resistant hazardous waste

container. The container should be clearly labeled with "Hazardous Waste," the full chemical

name, and any solvents used. It is recommended to leave at least 10% headspace in liquid

waste containers to accommodate expansion.

Step 3: Spill Management

In the event of a spill, immediate and appropriate action is necessary.

Containment: Prevent the material from spreading further or entering drains.

Solid Spills: Carefully sweep up the material, avoiding dust generation, and place it in a

sealed container for disposal.

Liquid Spills: Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a

sealed container for disposal.

Ventilation: Ensure the spill area is well-ventilated.

Decontamination: Thoroughly clean the spill area with a suitable decontamination solution.

Dispose of all cleaning materials as hazardous chemical waste.

Step 4: Decontamination of Labware

All glassware and equipment that have come into contact with Hsd17B13-IN-17 should be

decontaminated.

Rinse the labware with a suitable solvent (e.g., ethanol or acetone) into a designated

hazardous waste container. The rinse solvent must be collected as hazardous waste.

Step 5: Final Disposal
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Store sealed waste containers in a designated, secure area away from incompatible

materials.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Complete all required waste pickup forms or manifests as per your institution's protocol. Your

EHS department will ensure the waste is transported to a licensed hazardous waste disposal

facility for proper treatment.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Hsd17B13-IN-
17.
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Caption: Workflow for the safe disposal of Hsd17B13-IN-17.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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